![molecular formula C11H19NO2 B2958599 1,4-Dioxa-9-azadispiro[4.2.4.2]tetradecane CAS No. 143040-01-1](/img/structure/B2958599.png)
1,4-Dioxa-9-azadispiro[4.2.4.2]tetradecane
Overview
Description
Scientific Research Applications
Medicine: Drug Synthesis and Delivery
“1,4-Dioxa-9-azadispiro[4.2.4.2]tetradecane” has potential applications in the field of medicine, particularly in drug synthesis and delivery systems. Its unique structure could be utilized to create novel compounds with specific pharmacological activities. Additionally, its spirocyclic nature may offer advantages in the stability and delivery of drugs, potentially leading to more effective treatments with fewer side effects .
Material Science: Polymer Synthesis
In material science, this compound could play a role in the synthesis of new polymers. Its rigid backbone structure might contribute to the development of materials with enhanced durability and resilience, which could be beneficial in creating advanced composites for aerospace, automotive, and construction industries .
Chemistry: Catalyst Design
The compound’s structure suggests it could be used in the design of catalysts for chemical reactions. Catalysts derived from “1,4-Dioxa-9-azadispiro[4.2.4.2]tetradecane” might improve the efficiency of chemical processes, leading to more sustainable and cost-effective industrial practices .
Environmental Science: Pollutant Removal
There’s potential for “1,4-Dioxa-9-azadispiro[4.2.4.2]tetradecane” to be used in environmental science, particularly in the removal of pollutants from water and soil. Its structure could be modified to create compounds that bind to specific pollutants, aiding in their extraction and decomposition .
Biotechnology: Enzyme Mimetics
In biotechnology, the compound could be explored as an enzyme mimetic. Its spirocyclic framework might be tailored to mimic the active sites of enzymes, which could be revolutionary in industrial biocatalysis, leading to more efficient biochemical reactions .
Nanotechnology: Nanostructure Fabrication
Lastly, “1,4-Dioxa-9-azadispiro[4.2.4.2]tetradecane” could find applications in nanotechnology for the fabrication of nanostructures. Its molecular geometry might be advantageous in creating precise nano-sized materials, which could have significant implications in electronics, photonics, and drug delivery systems .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
9,12-dioxa-4-azadispiro[4.2.48.25]tetradecane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO2/c1-2-10(12-7-1)3-5-11(6-4-10)13-8-9-14-11/h12H,1-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFDUBLVHVCAVHJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC3(CC2)OCCO3)NC1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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